![molecular formula C19H17F3N2O B2714297 N-[(1,2-dimethylindol-5-yl)methyl]-4-(trifluoromethyl)benzamide CAS No. 852137-52-1](/img/structure/B2714297.png)
N-[(1,2-dimethylindol-5-yl)methyl]-4-(trifluoromethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-[(1,2-dimethylindol-5-yl)methyl]-4-(trifluoromethyl)benzamide” is a compound that has been identified in the context of medicinal chemistry research . It is associated with the development of novel potent and highly selective DDR1 inhibitors . DDR1, or Discoidin domain receptor 1, is a collagen-activated receptor tyrosine kinase and an attractive anti-fibrotic target .
Synthesis Analysis
The synthesis of indole derivatives, such as “N-[(1,2-dimethylindol-5-yl)methyl]-4-(trifluoromethyl)benzamide”, often involves a Fischer indolisation–indole N-alkylation sequence . This procedure is rapid, operationally straightforward, generally high yielding, and draws upon readily available building blocks (aryl hydrazines, ketones, alkyl halides) to generate densely substituted indole products .Scientific Research Applications
Herbicidal Activity
N-(1,1-Dimethylpropynyl)-3,5-dichlorobenzamide, a similar benzamide compound, has shown potential as a herbicide effective against annual and perennial grasses. It could be useful in agricultural settings for forage legumes, certain turf grasses, and cultivated crops, indicating a potential area of application for related benzamide compounds in agriculture (K. Viste, A. J. Cirovetti, & B. Horrom, 1970).
Antiarrhythmic Activity
Research on benzamides with trifluoroethoxy ring substituents and heterocyclic amide side chains, like flecainide acetate, has shown significant oral antiarrhythmic activity in mice. This suggests that structurally related benzamides could have potential applications in developing new antiarrhythmic drugs (E. H. Banitt, W. Bronn, W. Coyne, & J. R. Schmid, 1977).
Enzyme Inhibition
A study on substituted N-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)benzamides, originating from the non-steroidal anti-inflammatory drug 4-aminophenazone, showed potential biological applications including inhibition of human recombinant alkaline phosphatase. This indicates a potential use for benzamide derivatives in medicinal chemistry, particularly in targeting nucleotide protein interactions (A. Saeed, S. Ejaz, A. Khurshid, et al., 2015).
Insecticidal Activity
Flubendiamide, a novel class of insecticide with a unique chemical structure including a benzamide component, shows extremely strong activity against lepidopterous pests, including resistant strains. This suggests that benzamide derivatives could be valuable in developing new insecticides with novel modes of action, contributing to integrated pest management programs (Masanori Tohnishi, Hayami Nakao, T. Furuya, et al., 2005).
Future Directions
The future directions for “N-[(1,2-dimethylindol-5-yl)methyl]-4-(trifluoromethyl)benzamide” could involve further exploration of its potential as a DDR1 inhibitor . Given the role of DDR1 in fibrosis, cancer, and atherosclerosis , compounds like “N-[(1,2-dimethylindol-5-yl)methyl]-4-(trifluoromethyl)benzamide” that can selectively inhibit this receptor may have significant therapeutic potential.
properties
IUPAC Name |
N-[(1,2-dimethylindol-5-yl)methyl]-4-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17F3N2O/c1-12-9-15-10-13(3-8-17(15)24(12)2)11-23-18(25)14-4-6-16(7-5-14)19(20,21)22/h3-10H,11H2,1-2H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGSFSZJSJQRBFP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(N1C)C=CC(=C2)CNC(=O)C3=CC=C(C=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17F3N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(1,2-dimethylindol-5-yl)methyl]-4-(trifluoromethyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.